molecular formula C4F3N3OS B8587572 2-Isocyanato-5-(trifluoromethyl)-1,3,4-thiadiazole CAS No. 50830-58-5

2-Isocyanato-5-(trifluoromethyl)-1,3,4-thiadiazole

Cat. No.: B8587572
CAS No.: 50830-58-5
M. Wt: 195.13 g/mol
InChI Key: LJGUQVJJWFWIBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isocyanato-5-(trifluoromethyl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C4F3N3OS and its molecular weight is 195.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

50830-58-5

Molecular Formula

C4F3N3OS

Molecular Weight

195.13 g/mol

IUPAC Name

2-isocyanato-5-(trifluoromethyl)-1,3,4-thiadiazole

InChI

InChI=1S/C4F3N3OS/c5-4(6,7)2-9-10-3(12-2)8-1-11

InChI Key

LJGUQVJJWFWIBA-UHFFFAOYSA-N

Canonical SMILES

C(=NC1=NN=C(S1)C(F)(F)F)=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A saturated solution of phosgene in ethyl acetate (100 ml) was charged into a glass reaction flask equipped with a mechanical stirrer. A slurry of 2-trifluoromethyl-5-amino-1,3,4-thiadiazole (10 grams) in ethyl acetate (300 ml) was added to the reaction vessel and the resulting mixture was stirred for a period of about 16 hours resulting in the formation of a precipitate. The reaction mixture was then purged with nitrogen gas to remove unreacted phosgene. The purged mixture was then filtered to recover the desired product 2-trifluoromethyl-1,3,4-thiadiazol-5-yl isocyanate dimer.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

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